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Compound of Interest

Compound Name: Btynb

Cat. No.: B608933

Essential Safety and Handling Guide for Btynb

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Btynb (CAS No. 304456-62-0), a potent and selective inhibitor of IMP1 binding to c-Myc
MRNA. Adherence to these protocols is essential to ensure personal safety and minimize
environmental impact.

Hazard Identification and Safety Data Summary

Btynb is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[1] All personnel must be thoroughly familiar with the hazards before handling this

compound.
Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity Category 1 ]
life[1]

) ] o H410: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1

with long lasting effects[1]
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Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]
e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]
e P391: Collect spillage.[1]

e P501: Dispose of contents/container to an approved waste disposal plant.[1]

Operational and Personal Protective Equipment
(PPE) Plan

A multi-layered approach to safety, incorporating engineering controls, administrative controls,
and personal protective equipment, is mandatory when working with Btynb.

Engineering Controls
» Ventilation: All work with Btynb powder, including weighing and reconstituting, must be

conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.[1]

» Containment: Use of a powder containment balance enclosure is recommended for weighing
milligram quantities to minimize dispersal.

o Eye-wash and Safety Shower: An operational and easily accessible eye-wash station and
safety shower are required in the immediate work area.

Administrative Controls

» Training: All personnel must receive documented training on the specific hazards of Btynb
and the procedures outlined in this guide.
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o Restricted Access: The area where Btynb is handled should be clearly marked and access

restricted to authorized personnel.

e Hygiene: Do not eat, drink, or smoke in the laboratory.[1] Wash hands thoroughly with soap
and water after handling the compound and before leaving the laboratory.[1]

Personal Protective Equipment (PPE)

The following PPE is the minimum requirement for handling Btynb. The selection of
appropriate PPE is critical for protection against chemical, biological, and physical hazards in a

laboratory setting.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b608933?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC23703.html
https://dcchemicals.com/msds/MSDS_DC23703.html
https://www.benchchem.com/product/b608933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Component Specification Rationale

] Protects skin and personal
Flame-resistant, fully buttoned ) o
Lab Coat o clothing from contamination.[2]
with tight cuffs 3]

Chemical splash goggles Protects eyes from splashes,

Eye Protection -
(ANSI z87.1 certified) dust, and aerosols.[3][4]

Required when there is a
) Face shield (worn over significant risk of splashes,
Face Protection ]
goggles) such as during bulk transfers

or when cleaning spills.[3]

Provides a barrier against skin
contact. Double-gloving is
) Double-gloving with nitrile recommended for handling
Hand Protection
gloves potent compounds.[2][3]
Gloves must be changed

immediately if contaminated.

Recommended when handling

the powder outside of a fume
) ) NIOSH-approved N95 )
Respiratory Protection _ _ hood or containment
respirator or higher )
enclosure, or if aerosol

generation is possible.

Protects feet from spills and
falling objects.[2][3]

Footwear Closed-toe shoes

Experimental Protocol: Weighing and
Reconstituting Btynb Powder

This protocol outlines the steps for safely weighing Btynb powder and preparing a stock
solution.

Materials:

e Btynb powder
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e Anhydrous DMSO

» Analytical balance inside a chemical fume hood or powder containment enclosure
» Weighing paper or boat

e Spatula

o Appropriate glassware (e.g., volumetric flask)

o Calibrated pipettes

Procedure:

e Preparation:

[e]

Don all required PPE as specified in the table above.

o

Ensure the chemical fume hood or containment enclosure is functioning correctly.

[¢]

Decontaminate the work surface before and after the procedure.

o

Place all necessary equipment inside the fume hood.
e Weighing:
o Tare the analytical balance with the weighing paper or boat.

o Carefully transfer the desired amount of Btynb powder onto the weighing paper using a
clean spatula.

o Record the exact weight.
e Reconstitution:
o Carefully transfer the weighed Btynb powder into the volumetric flask.

o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the flask.
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o Cap the flask and gently swirl to dissolve the powder completely. Sonication may be used
if necessary.

o Storage:

o Label the stock solution with the compound name, concentration, solvent, date, and your
initials.

o Store the stock solution at -20°C for short-term storage or -80°C for long-term storage,
protected from light.[5]

e Post-Procedure:

Dispose of all contaminated disposable materials (weighing paper, gloves, etc.) in the

[e]

designated hazardous waste container.

[e]

Clean all non-disposable equipment thoroughly.

Doff PPE in the correct order to avoid cross-contamination.

o

[¢]

Wash hands thoroughly with soap and water.

Experimental Workflow Diagram
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Figure 1. Experimental Workflow for Handling Btynb
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Caption: Figure 1. Step-by-step workflow for the safe handling and preparation of a Btynb
stock solution.

Disposal Plan

Proper disposal of Btynb and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation:
e Solid Waste:

o Contaminated PPE (gloves, disposable lab coats, etc.), weighing paper, and other
contaminated disposable items should be collected in a dedicated, clearly labeled
hazardous waste container lined with a heavy-duty plastic bag.

e Liquid Waste:

o Unused or waste solutions of Btynb should be collected in a sealed, labeled, and
chemically resistant hazardous waste container.

o Do not mix Btynb waste with other chemical waste streams unless compatibility has been
confirmed.

e Sharps Waste:

o Contaminated needles, syringes, or other sharps must be disposed of in a designated
sharps container.

Disposal Procedure:

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Btynb," and the associated hazards (e.g., "Toxic," "Aquatic Toxin").

o Storage: Store waste containers in a designated, secure secondary containment area away
from general lab traffic.
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» Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety
(EHS) office. Do not dispose of Btynb waste down the drain or in regular trash.

Disposal Plan Logical Relationship Diagram

Figure 2. Disposal Plan for Btynb Waste
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Caption: Figure 2. Logical flow for the segregation and disposal of Btynb-contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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